Cas no 105985-19-1 (6-chloro-3-methyl-1H-pyrazin-2-one)

• Product Name: 6-chloro-3-methyl-1H-pyrazin-2-one
• CAS No: 105985-19-1
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 1167414
• PubChem ID: 118005274
• Update Time: 2025-05-26

6-chloro-3-methyl-1H-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 6-chloro-3-methyl-
• 6-chloro-3-methyl-1H-pyrazin-2-one
• 6-chloro-3-methyl-1,2-dihydropyrazin-2-one
• SCHEMBL16631782
• DTXSID001296971
• SCHEMBL17703514
• 6-Chloro-3-methylpyrazin-2(1H)-one
• DB-156161
• 6-Chloro-3-methyl-2(1H)-pyrazinone
• 105985-19-1

• Inchi： 1S/C5H5ClN2O/c1-3-5(9)8-4(6)2-7-3/h2H,1H3,(H,8,9)
• InChI Key： YYXKQXIUHMPUAJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)C(N1)=O

Computed Properties

• Exact Mass: 144.00915
• Monoisotopic Mass: 144.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 41.46

Additional information on 6-chloro-3-methyl-1H-pyrazin-2-one

Professional Introduction to 6-chloro-3-methyl-1H-pyrazin-2-one (CAS No. 105985-19-1)

6-chloro-3-methyl-1H-pyrazin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 105985-19-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazinone class, which is characterized by a six-membered ring containing two nitrogen atoms and two oxygen atoms. The presence of a chlorine substituent at the 6-position and a methyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for further derivatization and investigation.

The chemical structure of 6-chloro-3-methyl-1H-pyrazin-2-one (CAS No. 105985-19-1) can be described as follows: it consists of a pyrazinone core with a chlorine atom attached to the sixth carbon atom and a methyl group attached to the third carbon atom. This arrangement confers distinct reactivity patterns, enabling its participation in various chemical transformations such as nucleophilic substitution, condensation reactions, and metal coordination. These characteristics make it an attractive intermediate in synthetic chemistry, particularly for the development of novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazinone derivatives. The structural motif of 6-chloro-3-methyl-1H-pyrazin-2-one (CAS No. 105985-19-1) has been investigated for its potential role in modulating biological pathways associated with inflammation, oxidative stress, and metabolic disorders. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be leveraged for the development of drugs targeting chronic diseases.

One of the most compelling aspects of 6-chloro-3-methyl-1H-pyrazin-2-one (CAS No. 105985-19-1) is its versatility as a building block in medicinal chemistry. The chlorine atom at the 6-position serves as a reactive site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the biological activity of the molecule. Similarly, the methyl group at the 3-position can be modified or used as a handle for linking other pharmacophores. This flexibility has led to several synthetic strategies being developed to explore its derivatives, including heterocyclic couplings, cross-coupling reactions, and cyclization processes.

Recent advancements in computational chemistry have also contributed to the understanding of 6-chloro-3-methyl-1H-pyrazin-2-one (CAS No. 105985-19-1)’s reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how this compound might bind to specific proteins or enzymes, offering a rational basis for designing more potent and selective analogs. These computational approaches are often combined with experimental validation to accelerate the discovery process.

The synthesis of 6-chloro-3-methyl-1H-pyrazin-2-one (CAS No. 105985-19-1) typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route includes the condensation of malononitrile with ethyl acetoacetate under acidic conditions, followed by chlorination and methylation steps to introduce the desired substituents. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for subsequent pharmacological evaluation.

In conclusion, 6-chloro-3-methyl-1H-pyrazin-2-one (CAS No. 105985-19-1) represents a promising compound in pharmaceutical research due to its structural features and potential biological activities. Its role as a versatile intermediate in synthetic chemistry underscores its importance in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely that further derivatives will be developed with enhanced therapeutic profiles.